4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H23N3O3S2/c1-5-23(6-2)28(25,26)16-10-8-15(9-11-16)19(24)21-20-22(4)17-12-7-14(3)13-18(17)27-20/h7-13H,5-6H2,1-4H3
• InChI Key: XUDVFLXGTSRMFS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C)C
• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol

Description

4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, also known as DDB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzothiazole derivatives and has been shown to exhibit various biological activities.

Scientific Research Applications

Synthesis and Electrophysiological Activity

Research on compounds structurally related to 4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide focuses on their synthesis and cardiac electrophysiological activity. Studies demonstrate that these compounds, including various N-substituted imidazolylbenzamides or benzene-sulfonamides, exhibit potent class III electrophysiological activity. This suggests potential applications in the development of new selective class III agents for cardiac arrhythmias treatment (Morgan et al., 1990).

Enzyme Inhibition and Molecular Docking

Further research has explored the enzyme inhibition capabilities of related Schiff bases derived from sulfa drugs. These compounds have shown significant inhibitory effects on various enzymes, including cholesterol esterase and tyrosinase, indicating their potential in developing treatments for conditions associated with these enzymes. Molecular docking studies have been employed to understand the interaction mechanisms between these inhibitors and their target enzymes (Alyar et al., 2019).

Carbonic Anhydrase Inhibition

Another area of interest is the inhibition of carbonic anhydrase isoenzymes, where related aromatic sulfonamides have been identified as potent inhibitors. This research provides insights into the design of new therapeutic agents targeting carbonic anhydrases, which are relevant in treating various diseases such as glaucoma, epilepsy, and certain types of tumors (Supuran et al., 2013).

Photophysical Properties and DFT Computations

Additionally, studies on the photophysical properties of benzothiazole derivatives, including their synthesis and characterization, contribute to the development of new fluorescent materials with potential applications in optical devices and sensors. Theoretical density functional theory (DFT) computations align with experimental findings, offering a basis for further exploration of these compounds in various scientific and technological fields (Padalkar et al., 2015).

Corrosion Inhibition

Research also extends to the use of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments. Their high inhibition efficiency highlights the potential of these compounds in protecting industrial materials from corrosion, thereby extending their service life and reducing maintenance costs (Hu et al., 2016).